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Compound of Interest

Compound Name: 9-HydroxyNonadecanoyl-CoA

Cat. No.: B15552372 Get Quote

A foundational exploration into a novel long-chain acyl-coenzyme A derivative and its putative

roles in cellular metabolism and signaling.

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Information regarding the specific biological roles and pathways of 9-
hydroxynonadecanoyl-CoA is currently limited in publicly accessible scientific literature. This

guide, therefore, synthesizes information on related long-chain fatty acyl-CoAs and proposes a

hypothetical framework for the function of 9-hydroxynonadecanoyl-CoA to stimulate further

research.

Introduction to 9-Hydroxynonadecanoyl-CoA
9-Hydroxynonadecanoyl-CoA is the coenzyme A (CoA) thioester of 9-hydroxynonadecanoic

acid, a 19-carbon hydroxylated long-chain fatty acid. As an acyl-CoA, it is presumed to be an

intermediate in fatty acid metabolism. The presence of a hydroxyl group at the C9 position

suggests it may have unique biological activities and metabolic fates compared to its non-

hydroxylated counterpart, nonadecanoyl-CoA.

Acyl-CoAs are central players in a multitude of cellular processes, including energy

metabolism, lipid synthesis, and the regulation of cellular signaling.[1][2] They serve as

substrates for beta-oxidation to produce ATP, as building blocks for the synthesis of complex

lipids like phospholipids and triglycerides, and as allosteric regulators of key enzymes.[3][4]
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The unique structure of 9-hydroxynonadecanoyl-CoA, with its odd-numbered carbon chain

and mid-chain hydroxyl group, suggests it could intersect with these pathways in novel ways.

Hypothetical Biosynthesis of 9-
Hydroxynonadecanoyl-CoA
The synthesis of 9-hydroxynonadecanoyl-CoA in vivo has not been explicitly described.

However, it can be hypothesized to arise from two primary routes: the hydroxylation of

nonadecanoyl-CoA or the activation of pre-existing 9-hydroxynonadecanoic acid.

Hydroxylation of Nonadecanoyl-CoA
Long-chain fatty acids can be hydroxylated by cytochrome P450 enzymes, particularly of the

CYP4 family. This process typically occurs at the omega (ω) or ω-1 position but can also

happen at other positions along the acyl chain. The resulting hydroxy fatty acid can then be

further metabolized.

Activation of 9-Hydroxynonadecanoic Acid
Alternatively, 9-hydroxynonadecanoic acid, if present, could be activated to its CoA thioester by

an acyl-CoA synthetase (ACS).[3] These enzymes are responsible for the ATP-dependent

esterification of fatty acids to coenzyme A, a critical step for their subsequent metabolic

processing.[4]

Experimental Workflow for Investigating Biosynthesis:
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Hypothesis 1: Hydroxylation

Hypothesis 2: Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.hmdb.ca/metabolites/HMDB0003938
https://www.hmdb.ca/metabolites/HMDB0003938
https://pmc.ncbi.nlm.nih.gov/articles/PMC7731229/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2694429/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2694429/
https://www.aocs.org/resource/fatty-acid-beta-oxidation/
https://www.benchchem.com/product/b15552372#biological-role-of-9-hydroxynonadecanoyl-coa
https://www.benchchem.com/product/b15552372#biological-role-of-9-hydroxynonadecanoyl-coa
https://www.benchchem.com/product/b15552372#biological-role-of-9-hydroxynonadecanoyl-coa
https://www.benchchem.com/product/b15552372#biological-role-of-9-hydroxynonadecanoyl-coa
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15552372?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

